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Compound of Interest

Compound Name: 8-Iodoquinolin-3-ol

Cat. No.: B13021776

Get Quote

Executive Safety Assessment
Chemical Identity: 8-Iodoquinolin-3-ol Chemical Class: Halogenated Heteroaromatic /

Hydroxyquinoline Derivative Primary Hazard Profile:[1][2][3][4][5]

Iodine Labile: As an iodinated aromatic, this compound is sensitive to light and strong

oxidizers.[5] Improper handling can trigger the release of elemental iodine (

), a corrosive and toxic vapor.

Aquatic Toxicity: Halogenated quinolines are known marine pollutants; zero-discharge to

sewer systems is a mandatory requirement.[1][2][5]

Acute Toxicity: Treat as a toxic solid (Category 3/4 Oral Toxicity based on structural analogs

like 8-hydroxyquinoline).[1][2][5]

Operational Directive: This compound must be managed as Halogenated Organic Waste.

Under no circumstances should it be mixed with non-halogenated solvent streams (e.g., pure

acetone/ethanol waste) or oxidizing acids (Nitric/Perchloric), as this compromises the

incineration process and safety of the waste stream.[3]
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Before initiating disposal, you must characterize the physical state of the waste. The disposal

pathway diverges based on whether the material is a neat solid or dissolved in solution.

Compatibility Matrix
Chemical/Material Compatibility Status Mechanism / Risk

Strong Oxidizers (Nitric Acid,

Bleach)
INCOMPATIBLE

Oxidation of the C-I bond

releases toxic Elemental

Iodine (

) gas.[1][2][3][4][5]

Strong Bases (NaOH > 1M) Conditional

May form soluble phenolate

salts; increases mobility in

water (Avoid).[3][4][5]

Halogenated Solvents (DCM,

Chloroform)
Compatible

Ideal carrier for liquid disposal.

[3][4][5]

Non-Halogenated Solvents

(Methanol, DMSO)
Compatible

Safe to mix, but renders the

entire mixture "Halogenated

Waste" (higher disposal cost).

[3][4]

Reductants (Sodium

Thiosulfate)
Compatible

Useful for spill cleanup to

neutralize free iodine.[3][4][5]

Disposal Workflows
Scenario A: Solid Waste (Neat Substance)
Applicable to: Expired reagent, contaminated weighing boats, solid spill debris.[2][3][4][5]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass

jar.[1][2][5] Avoid clear glass if possible to prevent photolytic degradation.[2][5]

Double Bagging: Place the primary container inside a clear 6-mil polyethylene bag.

Labeling: Affix a hazardous waste label.
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Constituents: "8-Iodoquinolin-3-ol (Solid)"[1][2][3][4][5]

Hazard Checkbox: Toxic, Irritant.[5][6]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area. Do not compact

or compress the waste.[5][7]

Scenario B: Liquid Waste (Reaction Mixtures/HPLC
Effluent)
Applicable to: Solutions in DMSO, Methanol, or Dichloromethane.[2][3][4]

Segregation: This stream MUST go into the "Halogenated Solvent Waste" carboy.[5]

Why? Even if the solvent is 99% Methanol (non-halogenated), the presence of the iodo-

compound classifies the entire volume as halogenated under RCRA guidelines (F-listed

waste logic).[1][2][5] Mixing this into a non-halogenated drum can result in regulatory fines

and rejection by the incineration facility.

pH Check: Ensure the solution is neutral (pH 6-8).

Protocol: If the solution is acidic, neutralize carefully with Sodium Bicarbonate (

) before adding to the waste drum to prevent gas generation inside the drum.[5]

Transfer: Funnel liquid into the Halogenated Waste carboy. Close cap tightly immediately

after use.[5]

Operational Logic & Decision Tree
The following diagram outlines the critical decision points for disposing of 8-Iodoquinolin-3-ol
to ensure compliance with EPA and laboratory safety standards.
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Figure 1: Decision tree for segregating 8-Iodoquinolin-3-ol waste streams. Note the

convergence of all liquid streams into the Halogenated pathway.
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In the event of a benchtop spill, immediate action is required to prevent iodine contamination of

the lab environment.

Isolate: Evacuate the immediate area (3-meter radius).[5]

PPE Upgrade: Wear double nitrile gloves and safety goggles. If dust is present, use an N95

or P100 respirator.

Neutralization (The "Thio" Wash):

Prepare a 5% Sodium Thiosulfate solution.[5]

Why? Thiosulfate reduces any free Iodine (

) back to the safer Iodide (

) ion, changing the color from brown/purple to colorless.[5]

Spray the spill area lightly to dampen (prevent dust) and neutralize.

Cleanup: Absorb with inert material (vermiculite or spill pads).[5] DO NOT use paper towels if

the spill involves strong oxidizers (fire risk).[5]

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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